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Compound of Interest

Compound Name:
4'-Hydroxy-3'-

methylacetophenone

Cat. No.: B056492 Get Quote

An In-depth Technical Guide to the Physical Properties of 4'-Hydroxy-3'-methylacetophenone

Introduction
4'-Hydroxy-3'-methylacetophenone, also known as 1-(4-hydroxy-3-methylphenyl)ethanone,

is a phenolic compound and a derivative of acetophenone.[1] Its chemical structure consists of

an acetophenone core substituted with a hydroxyl group at position 4' and a methyl group at

position 3'. This compound is found in nature as a volatile oil component and serves as an

intermediate in organic synthesis, notably for pesticides.[1][2] This guide provides a

comprehensive overview of its physical properties, spectral data, and the experimental

protocols used for their determination, tailored for researchers, scientists, and professionals in

drug development.

Physicochemical Properties
The fundamental physical and chemical characteristics of 4'-Hydroxy-3'-
methylacetophenone are summarized below. These properties are crucial for its handling,

formulation, and application in various scientific contexts.

Table 1: General Information and Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b056492?utm_src=pdf-interest
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-methylacetophenone
https://www.chembk.com/en/chem/4'-Hydroxy-3'-methylacetophenone
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.benchchem.com/product/b056492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name
1-(4-hydroxy-3-

methylphenyl)ethanone
[1]

Synonyms
4-Acetyl-2-methylphenol, 2-

methyl-4-acetylphenol
[3]

CAS Number 876-02-8 [4]

Molecular Formula C₉H₁₀O₂ [4]

Molecular Weight 150.17 g/mol [1][4]

Appearance

White to Off-White or Pale

Beige Crystals/Crystalline

Powder

[2][5]

Melting Point

104-105 °C (est)[6], 106.0-

112.0 °C[5], 107-109 °C (lit.)[2]

[7]

Boiling Point

301.00-302.00 °C @ 760 mm

Hg (est)[6], 175 °C @ 1 mm

Hg[2][6]

pKa 8.52 ± 0.18 (Predicted) [2]

logP (o/w)
1.395 (est)[6], 1.903 (Crippen

Method)[4]

Vapor Pressure

0.001000 mmHg @ 25 °C (est)

[6], 0.000585 mmHg @

25°C[2]

Table 2: Solubility Data at 25°C
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Solvent Solubility (g/L) Source

Water 9.07[3], 9.392[6] (est)

Methanol 527.64 [3]

Ethanol 509.3 [3]

Acetone 798.83 [3]

Acetonitrile 696.23 [3]

Dimethylformamide (DMF) 1028.31 [3]

1,4-Dioxane 972.13 [3]

Ethyl Acetate 393.81 [3]

Toluene 105.87 [3]

Chloroform Slightly Soluble [2][7]

Workflow for Physicochemical Characterization
The process of characterizing a chemical compound like 4'-Hydroxy-3'-methylacetophenone
involves a series of systematic experimental and analytical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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